N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-2-(4-isopropylphenoxy)acetamide

• IUPAC Name: N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H29NO4/c1-15(2)16-5-7-17(8-6-16)23-13-18(22)20-14-19(24-12-11-21)9-3-4-10-19/h5-8,15,21H,3-4,9-14H2,1-2H3,(H,20,22)
• InChI Key: ODMSLPKEKQNZHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCC2(CCCC2)OCCO
• Molecular Formula: C19H29NO4
• Molecular Weight: 335.4 g/mol

Description

N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-2-(4-isopropylphenoxy)acetamide, also known as BMS-986231, is a novel drug compound that has been developed for potential use in the treatment of various diseases.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Molecular Docking Analysis : The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide demonstrated potential anticancer activity through in silico modeling targeting the VEGFr receptor. The compound crystallized in the orthorhombic crystal system, exhibiting intermolecular hydrogen bonds, which contribute to its structural stability (Sharma et al., 2018).

Muscarinic Agonist Activity : Research on substituted N-(silatran-1-ylmethyl)acetamides, including N-methyl-N-[1-(3′,7′,10′-trimethylsilatran-1-yl)methyl]acetamide, revealed partial muscarinic agonist activity. These compounds mimic acetylcholine by binding directly to cholinoreceptors of ileal smooth muscle, indicating their potential therapeutic applications (Pukhalskaya et al., 2010).

Chemical Reactions and Properties

Silylation and Heterocycles Formation : The reaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes led to the formation of benzoxazasiloles and benzodioxazasilepines. These compounds exhibit interesting chemical properties, including hydrolysis to form silanols, showcasing their reactivity and potential utility in various chemical syntheses (Lazareva et al., 2017).

Antioxidant Activity : A study focused on synthesizing novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl acetamide derivatives to evaluate their antioxidant activity. The results highlighted the significant antioxidant potential of certain compounds, which may contribute to the development of new antioxidant agents (Gopi & Dhanaraju, 2020).

Material Science and Coatings

Hybrid Networks with POSS : The development of poly(methyl methacrylate) hybrid networks using a thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator demonstrated improved thermal stability and robust polymer/filler networks. This research illustrates the potential of incorporating POSS structures into polymer matrices for enhancing material properties (Batibay et al., 2020).